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Introduction: Beyond a Simple Alkane

n-Undecane, a saturated hydrocarbon with the chemical formula C11Hz4, is the eleventh
member of the homologous alkane series.[1] While seemingly a simple, non-polar molecule, its
precise and well-defined properties make it an indispensable tool in various scientific
disciplines. It exists as a colorless, combustible liquid at room temperature and is characterized
by the low reactivity typical of straight-chain alkanes.[1][2] This guide moves beyond a basic
chemical description to provide an in-depth analysis of n-undecane's structural nuances,
physicochemical characteristics, and its critical roles in analytical chemistry, organic synthesis,
and chemical ecology. For the researcher and development professional, a thorough
understanding of this compound is crucial for its effective application, from a reference
standard in chromatography to a building block in specialty chemical manufacturing.[3][4]

Core Chemical Identity: Structure and Nomenclature

The defining characteristic of n-undecane is its unbranched, linear chain of eleven carbon
atoms, fully saturated with hydrogen atoms.[1] This specific structure is crucial to distinguish it
from its 158 other structural isomers.[5][6]

Molecular Representation:

e Chemical Formula: C11H24[6]
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e Structural Formula: CHs(CHz2)9CHs[1]
e |[UPAC Name: Undecane[2]
e Common Synonyms: n-Undecane, Hendecane[7]

To ensure absolute clarity in experimental design and reporting, using specific identifiers is
paramount. The unbranched isomer, n-undecane, is uniquely identified by the following:

o CAS Registry Number: 1120-21-4[2]
» SMILES: CCCCCCCCCCC[?]
e InChlKey: RSIKGSCJYJTIGS-UHFFFAOY SA-N[2]

The term "undecane” technically refers to any of the 159 possible isomers, which can have
significantly different physical properties due to the degree of branching.[8] For instance,
increased branching generally disrupts van der Waals forces, leading to lower boiling points
compared to the linear n-undecane.[8] Therefore, the "n-" prefix is critical for specifying the
straight-chain structure in a research or procurement context.

Physicochemical Properties: A Quantitative
Overview

The utility of n-undecane in a laboratory setting is directly linked to its well-characterized
physical and chemical properties. Its non-polar nature dictates its solubility, being practically
insoluble in water but readily soluble in organic solvents like ethanol and ether.[1][2] The
following table summarizes its key quantitative data.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://grokipedia.com/page/Undecane
https://www.benchchem.com/product/b7769211?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Undecane
https://www.benchchem.com/product/b7769211?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H24/c1-3-5-7-9-11-10-8-6-4-2/h3-11H2%2C1-2H3
https://www.benchchem.com/product/b7769211?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Undecane
https://pubchem.ncbi.nlm.nih.gov/compound/Undecane
https://pubchem.ncbi.nlm.nih.gov/compound/Undecane
https://www.benchchem.com/product/b7769211?utm_src=pdf-body
https://pdf.benchchem.com/15456/An_In_depth_Technical_Guide_to_the_Isomers_of_Undecane_C11H24_and_Their_Properties.pdf
https://www.benchchem.com/product/b7769211?utm_src=pdf-body
https://pdf.benchchem.com/15456/An_In_depth_Technical_Guide_to_the_Isomers_of_Undecane_C11H24_and_Their_Properties.pdf
https://www.benchchem.com/product/b7769211?utm_src=pdf-body
https://grokipedia.com/page/Undecane
https://pubchem.ncbi.nlm.nih.gov/compound/Undecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 156.31 g/mol [61[7]
Appearance Colorless liquid [1][2]
Characteristic, faint petroleum-
Odor ] [6]119]
like
Density 0.74 g/cm3 at 20 °C [10]
Melting Point -26 °C (-15 °F) [6][9]
Boiling Point 196 °C (385 °F) [6][11]
Flash Point 60 °C (140 °F) [10][11]
Vapor Pressure 0.6 hPa at 20 °C [11]
- ~0.014 mg/L at 25 °C
Water Solubility ) ) [2]
(practically insoluble)
Octanol/Water Partition
o 5.6-6.31 [1][6]
Coefficient (logP)
Refractive Index (n_D) 1.417 at 20 °C [6]
Explosion Limits 0.6% - 6.5% (v/v) [10][11]

Key Applications in Research and Development

n-Undecane's value extends across several domains, primarily driven by its chemical

inertness, well-defined boiling point, and biological roles.

The Internal Standard of Choice in Gas Chromatography

(GC)

In quantitative chromatography, precision is paramount. The use of an internal standard (IS) is

a foundational technique to correct for variations in sample injection volume and instrument

response.[12] n-Undecane is an excellent choice for an IS in many GC applications,

particularly for the analysis of hydrocarbons, fatty acid methyl esters (FAMES), and essential

oils.[3][12]
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Causality for Selection:

e Chemical Inertness: As a saturated alkane, n-undecane is unreactive and does not interfere
with the derivatization or analysis of target compounds.

o Chromatographic Resolution: Its retention time is typically distinct from many common
analytes, ensuring its peak is well-resolved.

e Low Natural Abundance: It is not a common component in most biological or environmental
samples, minimizing the risk of endogenous interference.[12]

« Structural Similarity: Its aliphatic structure behaves similarly to other non-polar analytes, like
FAMESs, during extraction and separation, making it an effective reference.[12]

This protocol describes a self-validating system where a known quantity of the internal
standard is added at the beginning of the sample preparation process. Any loss of sample
during extraction or derivatization will be mirrored by a proportional loss of the IS, thus
preserving the accuracy of the final quantification.

o Stock Solution Preparation: Accurately prepare a stock solution of n-undecane (e.g., 1
mg/mL) in a high-purity solvent like hexane or isooctane.

o Sample Spiking: Add a precise volume of the n-undecane stock solution to each sample,
calibration standard, and quality control sample before the lipid extraction step.

 Lipid Extraction: Perform lipid extraction using a standard method (e.g., Folch or Bligh-Dyer).
The n-undecane will co-extract with the lipids.

o Transesterification: Evaporate the solvent and perform transesterification to convert fatty
acids to FAMEs (e.g., using BFs-methanol). n-Undecane remains unchanged during this
process.

o GC Analysis: Inject the final sample, containing FAMEs and the n-undecane IS, into the GC.

o Quantification: Calculate the Response Factor (RF) for each analyte using the calibration
standards. The concentration of the analyte in the unknown sample is then determined by
comparing the peak area ratio of the analyte to the IS.
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Workflow: n-Undecane as GC Internal Standard
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Caption: Logical workflow for quantitative analysis using n-undecane as an internal standard.
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Role in Organic Synthesis and Chemical Manufacturing

Beyond its analytical use, n-undecane serves as a versatile compound in synthesis:

» Non-Polar Solvent: Its high boiling point and low reactivity make it a suitable solvent for
reactions involving non-polar reagents.

« Distillation Chaser: In distillation, it can be used to ensure the complete transfer of a higher-
boiling product from the reaction flask to the receiving flask.

o Chemical Precursor: n-Undecane is a raw material in the specialty chemical industry, used
in the production of chlorinated paraffin (used as plasticizers and flame retardants) and
eleven-carbon dibasic acid, a component in high-performance polymers.[4]

Biological Significance: A Pheromonal Language

In the field of chemical ecology, n-undecane is recognized as a semiochemical—a molecule
that mediates interactions between organisms. It functions as a pheromone for various insects:

o Alarm Pheromone: For many ant species, n-undecane is a key component of their alarm
pheromone, released from glands to signal danger and elicit defensive or aggressive
behavior in colony members.[6][13]

o Sex Attractant: It also acts as a mild sex attractant for certain species of moths and
cockroaches.[6]

This biological activity underscores the importance of considering the environmental and
ecological context of hydrocarbons, which are often viewed solely through an industrial lens.

Safety, Handling, and Disposal

As with any chemical, adherence to strict safety protocols is mandatory when working with n-
undecane.

Hazard Identification:

» GHS Classification: Labeled as a combustible liquid and may be fatal if swallowed and
enters airways (aspiration hazard).[9][14][15] Repeated exposure may cause skin dryness or
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cracking.[9][11]
Recommended Practices:

e Handling: Use only in well-ventilated areas or under a chemical fume hood.[15][16] Keep
away from heat, sparks, open flames, and other ignition sources.[14][16] Ground/bond
containers and receiving equipment to prevent static discharge.[16] Wear appropriate
personal protective equipment (PPE), including safety glasses, chemical-resistant gloves,
and a lab coat.[11][15]

o Storage: Store in a cool, dry, and well-ventilated place in tightly sealed containers.[14][15]
Keep away from oxidizing agents.

e First Aid:

o Ingestion: IF SWALLOWED, immediately call a POISON CENTER or doctor. Do NOT
induce vomiting due to the severe aspiration hazard.[9][14]

o Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[14]
o Skin Contact: Remove contaminated clothing and wash the skin with soap and water.[16]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do.[16]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with all local, state, and federal regulations.[14] Do not allow it to enter drains or
water courses.[16]

Conclusion

n-Undecane is a fundamentally important hydrocarbon for the scientific community. Its value is
derived from its well-defined and predictable physicochemical properties—a straight carbon
chain, chemical inertness, and distinct boiling point. These characteristics establish it as a
reliable internal standard for enhancing the accuracy and precision of gas chromatography, a
versatile solvent and precursor in organic synthesis, and a fascinating signaling molecule in
chemical ecology. For researchers, scientists, and drug development professionals, a
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comprehensive understanding of n-undecane's structure, properties, and safe handling
protocols is essential for leveraging its full potential in a controlled, effective, and safe
laboratory environment.

References
Benchchem. (n.d.). An In-depth Technical Guide to the Isomers of Undecane (C11H24) and

Their Properties.

e Chevron Phillips Chemical. (2022). n-Undecane Safety Data Sheet.

¢ Chemos GmbH&Co0.KG. (2020). Safety Data Sheet: n-Undecane.

e Carl ROTH. (n.d.). Safety Data Sheet: n-Undecan.

o Grokipedia. (n.d.). Undecane.

e MetaSci Inc. (n.d.). Safety Data Sheet n-Undecane.

o Fisher Scientific. (2023). SAFETY DATA SHEET - n-Undecane.

o UCLA Division of Physical Sciences. (n.d.). lllustrated Glossary of Organic Chemistry -
Undecane.

» National Center for Biotechnology Information. (n.d.). Undecane. PubChem Compound
Database.

e Wikipedia. (n.d.). Undecane.

e Benchchem. (n.d.). N-Nonadecane as an Internal Standard for Gas Chromatography:
Application Notes and Protocols.

e FooDB. (2020). Showing Compound Undecane (FDB004982).

» National Institute of Standards and Technology. (n.d.). Undecane. In NIST Chemistry
WebBook.

« MP Biomedicals. (n.d.). N-Undecane.

o Merck Millipore. (n.d.). n-Undecane for synthesis.

e ResearchGate. (2025). Identification of Undecane as an Alarm Pheromone of the Ant
Formica argentea.

o Daken Chemical Limited. (2025). N-Undecane (CAS 1120-21-4): Versatile Hydrocarbon for
Specialty Chemical Manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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